Cas no 2138563-26-3 (4-(5-bromo-2-methylcyclohexyl)-2-methyl-2H-1,2,3-triazole)

• Product Name: 4-(5-bromo-2-methylcyclohexyl)-2-methyl-2H-1,2,3-triazole
• CAS No: 2138563-26-3
• MF: C₁₀H₁₆BrN₃
• MW: 258.158141136169
• CID: 6069416
• PubChem ID: 165491336
• Update Time: 2025-06-12

4-(5-bromo-2-methylcyclohexyl)-2-methyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157481
• 2138563-26-3
• 4-(5-bromo-2-methylcyclohexyl)-2-methyl-2H-1,2,3-triazole

• Inchi： 1S/C10H16BrN3/c1-7-3-4-8(11)5-9(7)10-6-12-14(2)13-10/h6-9H,3-5H2,1-2H3
• InChI Key： KDWQCMDLEQMVMC-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)C(C2C=NN(C)N=2)C1

Computed Properties

• Exact Mass: 257.05276g/mol
• Monoisotopic Mass: 257.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(5-bromo-2-methylcyclohexyl)-2-methyl-2H-1,2,3-triazole

Introduction to 4-(5-Bromo-2-Methylcyclohexyl)-2-Methyl-2H-1,2,3-Triazole (CAS No. 2138563-26-3)

4-(5-Bromo-2-Methylcyclohexyl)-2-methyl-2H-1,2,3-triazole (CAS No. 2138563-26-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a brominated cyclohexyl ring and a triazole moiety. The combination of these functional groups endows the molecule with a diverse range of chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The brominated cyclohexyl ring in 4-(5-Bromo-2-Methylcyclohexyl)-2-methyl-2H-1,2,3-triazole is particularly noteworthy due to its potential for bioisosteric replacement and its ability to modulate the pharmacological properties of the molecule. Bromine atoms are known to influence the lipophilicity and metabolic stability of organic compounds, which can be crucial for optimizing drug candidates. Recent studies have shown that brominated derivatives can exhibit enhanced binding affinities to specific protein targets, thereby improving their therapeutic potential.

The triazole moiety is another key feature of this compound. Triazoles are widely used in medicinal chemistry due to their excellent bioavailability, metabolic stability, and ability to form strong hydrogen bonds with biological targets. They are often incorporated into drug molecules to enhance their pharmacological activity and reduce toxicity. In the context of 4-(5-Bromo-2-Methylcyclohexyl)-2-methyl-2H-1,2,3-triazole, the triazole ring may play a crucial role in mediating interactions with specific receptors or enzymes, potentially leading to novel therapeutic applications.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 4-(5-Bromo-2-Methylcyclohexyl)-2-methyl-2H-1,2,3-triazole. One notable approach involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are known for their high efficiency and selectivity. This method allows for the facile synthesis of triazole-containing compounds with high yields and purity. Additionally, the modular nature of CuAAC reactions enables researchers to easily modify the structure of 4-(5-Bromo-2-Methylcyclohexyl)-2-methyl-2H-1,2,3-triazole by incorporating different functional groups or substituents.

In terms of biological activity, preliminary studies have indicated that 4-(5-Bromo-2-Methylcyclohexyl)-2-methyl-2H-1,2,3-triazole exhibits promising anti-inflammatory and anti-cancer properties. For instance, it has been shown to inhibit the activity of certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Moreover, preliminary in vitro studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells, indicating its potential as an anti-cancer agent.

To further explore the therapeutic potential of 4-(5-Bromo-2-Methylcyclohexyl)-2-methyl-2H-1,2,3-triazole, ongoing research is focused on elucidating its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to gain insights into how this compound interacts with its biological targets. These studies aim to identify key binding sites and interactions that could be exploited for rational drug design.

In addition to its potential therapeutic applications, 4-(5-Bromo-2-Methylcyclohexyl)-2-methyl-2H-1,2,3-triazole has also been investigated for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to study the function of specific proteins or pathways in living systems. The unique structural features of 4-(5-Bromo-2-Methylcyclohexyl)-2-methyl-2H-1,2,3-triazole make it an attractive candidate for developing such probes, which could provide valuable insights into disease mechanisms and aid in the identification of new drug targets.

Despite its promising properties, it is important to note that further research is needed to fully understand the safety and efficacy profile of 4-(5-Bromo-2-Methylcyclohexyl)-2-methyl-2H-1,2,3-triazole. Preclinical studies are currently underway to evaluate its pharmacokinetics, toxicity, and other relevant parameters. These studies will provide critical data necessary for advancing this compound into clinical trials.

In conclusion, 4-(5-Bromo-2-Methylcyclohexyl)-2-methyl-2H-1,2,3-triazole (CAS No. 2138563-26-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and promising biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant attention in the scientific community.